Cas no 2248266-68-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-2-yl)oxolane-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-2-yl)oxolane-2-carboxylate
• CAS No: 2248266-68-2
• MF: C₁₇H₁₇NO₆
• MW: 331.319985151291
• CID: 6126937
• PubChem ID: 165730231
• Update Time: 2025-07-02

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-2-yl)oxolane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6525706
• 2248266-68-2
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-2-yl)oxolane-2-carboxylate

• Inchi： 1S/C17H17NO6/c19-14-11-5-1-2-6-12(11)15(20)18(14)24-16(21)17(8-4-10-23-17)13-7-3-9-22-13/h1-2,5-6,13H,3-4,7-10H2
• InChI Key： ACGPFXQDBMWYDU-UHFFFAOYSA-N
• SMILES： O1CCCC1(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1CCCO1

Computed Properties

• Exact Mass: 331.10558726g/mol
• Monoisotopic Mass: 331.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-2-yl)oxolane-2-carboxylate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-2-yl)oxolane-2-carboxylate (CAS: 2248266-68-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of heterocyclic compounds in drug discovery and development. Among these, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-2-yl)oxolane-2-carboxylate (CAS: 2248266-68-2) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and findings related to this compound, focusing on its synthesis, biological activity, and potential applications in medicine.

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-2-yl)oxolane-2-carboxylate is a derivative of isoindoline-1,3-dione, a scaffold known for its diverse pharmacological properties. Recent synthetic approaches have focused on optimizing the yield and purity of this compound, with studies reporting improved methods for its preparation under mild reaction conditions. These advancements are critical for scaling up production and facilitating further biological evaluations.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits notable inhibitory effects on specific enzymatic targets, including proteases and kinases, which are implicated in various disease pathways. For instance, in vitro assays have shown that it can effectively modulate the activity of key enzymes involved in inflammatory and proliferative disorders, suggesting its potential as a lead compound for developing novel therapeutics.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-2-yl)oxolane-2-carboxylate and its biological targets. These studies have identified critical functional groups that contribute to its binding affinity and selectivity, paving the way for the design of more potent analogs with improved pharmacokinetic properties.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as solubility, stability, and bioavailability need to be addressed through further formulation studies. Additionally, comprehensive in vivo studies are required to evaluate its efficacy and safety profiles in animal models before progressing to human trials.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-2-yl)oxolane-2-carboxylate represents a valuable addition to the repertoire of heterocyclic compounds with therapeutic potential. Ongoing research efforts are expected to uncover more about its mechanisms of action and expand its applications in treating various diseases. This briefing underscores the importance of continued exploration and development of this compound to fully realize its medicinal benefits.